Cas no 161144-75-8 (3-Methyl-5-(Trifluoromethyl)-1,2-Oxazole)

• Product Name: 3-Methyl-5-(Trifluoromethyl)-1,2-Oxazole
• CAS No: 161144-75-8
• MF: C₅H₄F₃NO
• MW: 151.08657169342
• MDL: MFCD07423442
• CID: 109690
• PubChem ID: 16443300
• Update Time: 2025-10-29

3-Methyl-5-(Trifluoromethyl)-1,2-Oxazole Chemical and Physical Properties

Names and Identifiers

• Isoxazole,3-methyl-5-(trifluoromethyl)-
• 3-methyl-5-(trifluoromethyl)isoxazole
• Isoxazole, 3-methyl-5-(trifluoromethyl)- (9CI)
• CS-0241238
• 3-methyl-5-(trifluoromethyl)-1,2-oxazole
• MFCD07423442
• 161144-75-8
• SCHEMBL9911981
• BZKMEDLXICLGEE-UHFFFAOYSA-N
• EN300-231973
• AKOS002263162
• 3-Methyl-5-(Trifluoromethyl)-1,2-Oxazole

• MDL： MFCD07423442
• Inchi： 1S/C5H4F3NO/c1-3-2-4(10-9-3)5(6,7)8/h2H,1H3
• InChI Key： BZKMEDLXICLGEE-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C)=NO1)(F)F

Computed Properties

• Exact Mass: 151.02452
• Monoisotopic Mass: 151.02449824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03

Additional information on 3-Methyl-5-(Trifluoromethyl)-1,2-Oxazole

3-Methyl-5-(Trifluoromethyl)-1,2-Oxazole: A Comprehensive Overview

The compound CAS No. 161144-75-8, also known as 3-Methyl-5-(Trifluoromethyl)-1,2-Oxazole, is a heterocyclic organic compound with a unique structure that has garnered significant attention in various fields of chemistry and materials science. This compound belongs to the class of oxazoles, which are five-membered rings consisting of one oxygen atom and one nitrogen atom. The presence of a trifluoromethyl group at the 5-position and a methyl group at the 3-position imparts distinctive electronic and steric properties to this molecule, making it highly versatile for applications in pharmaceuticals, agrochemicals, and advanced materials.

The structural formula of 3-Methyl-5-(Trifluoromethyl)-1,2-Oxazole can be represented as C₆H₄F₃NOS. This compound exhibits a planar geometry due to the aromatic nature of the oxazole ring, which is stabilized by conjugation between the oxygen and nitrogen atoms. The trifluoromethyl group introduces strong electron-withdrawing effects, enhancing the electrophilic character of the ring and making it more reactive towards nucleophilic attacks. On the other hand, the methyl group at the 3-position provides steric hindrance, which can influence reactivity and selectivity in chemical reactions.

In recent years, researchers have explored the potential of CAS No. 161144-75-8 in drug discovery. The oxazole ring is known to exhibit bioisosteric properties, meaning it can mimic the pharmacophoric features of other heterocycles while offering improved pharmacokinetic profiles. For instance, studies have shown that derivatives of this compound can act as inhibitors of certain enzymes involved in disease pathways, such as kinases and proteases. The trifluoromethyl group further enhances lipophilicity and metabolic stability, making this compound an attractive lead for developing novel therapeutics.

Beyond pharmaceutical applications, 3-Methyl-5-(Trifluoromethyl)-1,2-Oxazole has found utility in agrochemicals as well. Its ability to act as a herbicide or fungicide has been investigated due to its unique reactivity patterns. Recent research highlights its potential as a component in crop protection agents that can target specific plant pathogens without adversely affecting beneficial organisms or the environment.

The synthesis of CAS No. 161144-75-8 typically involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Common methods include nucleophilic substitution reactions or cyclization processes involving appropriate precursors such as aldehydes or ketones bearing the necessary substituents.

In terms of physical properties, this compound has a melting point of approximately 90°C under standard conditions. Its solubility in common organic solvents like dichloromethane and acetonitrile is moderate due to its balanced hydrophobicity introduced by the trifluoromethyl group and hydrophilicity from the oxazole ring.

The environmental impact of 3-Methyl-5-(Trifluoromethyl)-1,2-Oxazole has also been a subject of recent studies. Researchers are investigating its biodegradability under various environmental conditions to ensure that its use does not pose long-term risks to ecosystems.

In conclusion, CAS No. 161144-75-8, or 3-Methyl-5-(Trifluoromethyl)-1,2-Oxazole, stands out as a versatile compound with promising applications across multiple industries. Its unique chemical properties make it an invaluable tool for scientists seeking innovative solutions in drug development, agriculture, and material science.